5-Bromo-2,4-dichloropyrimidine

Description

5-Bromo-2,4-dichloropyrimidine is a halogenoprimidine . It functions as a starting material in chemical synthesis, particularly for creating trisubstituted pyrimidines through nucleophilic substitution and palladium-catalyzed aryl cross-coupling . Researchers also employ it in the synthesis of positive allosteric modulators for GABA receptors and pyridinepyrimidine analogs .

This chemical compound has a molecular formula of C4HBrCl2N2 and a molecular weight of 227.87 . It appears as a white or colorless to light yellow powder, lump, or clear liquid, with a melting point of 26 °C . The compound has a boiling point of 128 °C at 15 mmHg and a refractive index of 1.60 . 5-Bromo-2,4-dichloropyrimidine is soluble in methanol . ChemicalBook lists several synonyms, including NSC 152517, 2,4-Dichloro-5-Bromouracil, and 5-Bromo-2,6-dichloropyrimidine .

Regarding safety, 5-Bromo-2,4-dichloropyrimidine is toxic if swallowed, comes into contact with skin, or is inhaled . It causes severe skin burns and eye damage and may cause an allergic skin reaction . The substance should be handled with appropriate protective measures, including gloves, clothing, and eye protection, and used only in well-ventilated areas . Proper disposal and storage in a cool, dark place under inert gas are essential .

• CAS No.: 36082-50-5
• Product Name: 5-Bromo-2,4-dichloropyrimidine
• Molecular Formula: C₄HBrCl₂N₂
• Molecular Weight: 227.87 g/mol
• IUPAC Name: 5-bromo-2,4-dichloropyrimidine
• Standard InChI: InChI=1S/C4HBrCl2N2/c5-2-1-8-4(7)9-3(2)6/h1H
• Standard InChIKey: SIKXIUWKPGWBBF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)Cl)Cl)Br
• Synonyms: 2,4-Dichloro-5-bromopyrimidine; NSC 152517
• PubChem Compound: 289973
• Last Modified: Sep 14 2023